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Compound of Interest

1-(3,4-dichlorophenyl)-1H-pyrazol-
Compound Name:
4-amine

Cat. No.: B11817931

Get Quote

Executive Technical Summary

1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is a specialized heterocyclic building block
predominantly used in the synthesis of bioactive scaffolds, particularly pyrazolo[3,4-
d]pyrimidines (kinase inhibitors). Its structure features an electron-rich amino group at the 4-
position and an electron-deficient 3,4-dichlorophenyl moiety at the 1-position.

o Primary Utility: Precursor for transition-metal catalyzed cross-couplings (Buchwald-Hartwig)
and cyclization reactions in medicinal chemistry.

o Core Hazard: As an aromatic amine derivative, it poses risks of substantial irritation to
mucosal membranes and potential skin sensitization. While specific LD50 data is rare for this
intermediate, it must be handled as a Category 4 Acute Toxin by analogy to structurally
related chlorinated anilines and aminopyrazoles.

Chemical Identity & Physicochemical Profile
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Specification

Chemical Name

1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

CAS Number 66000-43-9
C
H
Molecular Formula
Cl
N
Molecular Weight 228.08 g/mol
Appearance Off-white to pale yellow solid

Predicted Boiling Point

~388°C (at 760 mmHg)

Density ~1.50 g/cm
Solubilit Soluble in DMSO, DMF, Methanol; Sparingly
olubili
Y soluble in water
pKa (Predicted) ~3.5 (Conjugate acid of the amine)

Hazard Identification & Mechanistic Toxicology

GHS Classification (derived from structural analogues):

 Skin Irritation: Category 2 (H315)[1]

o Eye Irritation: Category 2A (H319)

o STOT-SE: Category 3 (Respiratory Irritation) (H335)

Toxicological Mechanism

The 4-amino group is a nucleophilic center. Upon contact with biological tissue, it can undergo

metabolic N-oxidation, potentially forming reactive hydroxylamines that interact with cellular

macromolecules. The dichlorophenyl ring increases lipophilicity, facilitating dermal absorption.
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 Inhalation Risk: Dust inhalation can cause severe bronchial irritation due to the basicity of
the amine reacting with mucosal moisture.

» Sensitization: Like many aromatic amines, repeated exposure may trigger Type IV
hypersensitivity reactions.

Engineering Controls & PPE Architecture

The Hierarchy of Control:
« |solation: Handle strictly within a certified Chemical Fume Hood (Face velocity > 100 fpm).

 Inertion: While air-stable, storage under Nitrogen/Argon is recommended to prevent
oxidative darkening of the amine function over time.

PPE Selection Logic:

o Gloves: Nitrile (0.11 mm) is sufficient for incidental splash. For prolonged handling or solution
preparation in DCM/DMF, use Silver Shield (Laminate) gloves to prevent permeation of the
organic solvent carrying the solute.

e Respiratory: If handling powder outside a hood (not recommended), use a P95/P100
particulate respirator.

Emergency Response Protocols

This section outlines self-validating workflows for accident management.

Scenario A: Ocular/Dermal Exposure[2]

o Immediate Action: Flush with water.[3][1][2][4][5] The mechanism is dilution and mechanical
removal.

o Contraindication: Do NOT use vinegar or acidic neutralizers on skin; the heat of
neutralization can exacerbate chemical burns.

Scenario B: Spillage & Containment

Decision Matrix for Spill Response:
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Figure 1: Decision logic for containing spills of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Handling in Synthesis (Reaction Safety)

When using this compound in drug development (e.g., amide coupling or SNAr reactions):

e Thermodynamics: The amine is moderately nucleophilic. Reactions with acid chlorides are
exothermic; add acid chloride dropwise to the amine solution at 0°C.

e Incompatibility: Avoid contact with strong oxidizing agents (e.g., KMnO
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, Nitric Acid). The hydrazine linkage in the pyrazole ring coupled with the amine can lead to
violent decomposition or formation of azo-compounds.

e Waste Streams: Aqueous layers from workups must be treated as toxic organic waste due to
the high aquatic toxicity potential of chlorinated aromatics.

Stability & Reactivity

Parameter Description

. Stable under standard temperature and
Stability
pressure (STP).

- ] Direct sunlight (UV degradation), moisture
Conditions to Avoid ) ]
(hygroscopic potential).

Acid anhydrides, Acid chlorides,

Incompatible Materials o
Chloroformates, Strong oxidizers.

. Nitrogen oxides (NOXx), Hydrogen chloride (HCI),
Decomposition Products .
Carbon monoxide (CO).

Ecological Information

o Aquatic Toxicity: Chlorinated phenyl rings are notoriously persistent and toxic to aquatic life
(high LogP). Do not allow entry into drains.[6][1]

o Persistence: Not readily biodegradable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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